Cas no 2172609-47-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobut-2-enoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobut-2-enoic acid
• CAS No: 2172609-47-9
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6023796
• PubChem ID: 165814307
• Update Time: 2025-06-10

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobut-2-enoic acid
• EN300-1486828
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]but-2-enoic acid
• 2172609-47-9

• Inchi： 1S/C23H24N2O6/c1-30-14-20(22(28)24-12-6-11-21(26)27)25-23(29)31-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-11,19-20H,12-14H2,1H3,(H,24,28)(H,25,29)(H,26,27)/b11-6+
• InChI Key： KMFBSSCMESZDPT-IZZDOVSWSA-N
• SMILES： O(C(NC(C(NC/C=C/C(=O)O)=O)COC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobut-2-enoic acid

Research Brief on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobut-2-enoic acid (CAS: 2172609-47-9)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobut-2-enoic acid (CAS: 2172609-47-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobut-2-enoic acid as a versatile building block in peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the methoxypropanamido moiety makes it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have successfully employed this compound in the synthesis of complex peptide derivatives, demonstrating its stability and reactivity under various conditions.

In addition to its synthetic utility, preliminary biological evaluations have revealed promising pharmacological properties. The compound has shown moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting potential applications in the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its biological activity.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated the characterization and quality control of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobut-2-enoic acid. These techniques have been instrumental in ensuring the purity and consistency of the compound, which is critical for its use in both research and industrial settings.

Looking ahead, the potential of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobut-2-enoic acid extends beyond peptide synthesis. Its unique chemical structure and functional groups make it a candidate for further modification and derivatization, potentially leading to the discovery of novel bioactive molecules. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive future research in this area.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobut-2-enoic acid (CAS: 2172609-47-9) represents a valuable tool in chemical biology and drug discovery. Its synthetic versatility and emerging biological activities underscore its potential as a key player in the development of new therapeutic agents. Continued research and development efforts will be essential to fully unlock its potential and translate laboratory findings into clinical applications.